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Compound of Interest

Compound Name: SB-505124

Cat. No.: B1684690

For laboratory professionals engaged in research and development, ensuring the safe and
compliant disposal of chemical reagents is a critical aspect of laboratory operations. This guide
provides detailed procedures for the proper disposal of SB-505124, a selective inhibitor of
TGF-[ type | receptors ALK4, ALK5, and ALK7. Adherence to these guidelines is essential for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Safety Data Overview

SB-505124 is not classified as a hazardous substance or mixture according to available safety
data sheets[1]. However, it is imperative to handle all laboratory chemicals with care and to
follow established safety protocols.

Property Data Reference
Molecular Formula C20H21N302 [2]
Molecular Weight 335.4 g/mol [2]
CAS Number 694433-59-5 [2]
o Not a hazardous substance or
Hazard Classification ) [1]
mixture
Storage Store at -20°C [2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1684690?utm_src=pdf-interest
https://www.benchchem.com/product/b1684690?utm_src=pdf-body
https://www.benchchem.com/product/b1684690?utm_src=pdf-body
https://file.glpbio.com/quotepdf/sds.php?token=5j_Vh4PfkDELC_16_HpmT5sjWtSnfBvqo63bo9t8fgvz51ZPplLDOw68D4D55iSgqGd0xhdJubdDXq_gTP-0f9niLSBl0MFqkLkAVhp43vFxIVoFK928sdn93rlq89wO9FN7PUSUxRv6Y
https://www.rndsystems.com/products/sb-505124_3263
https://www.rndsystems.com/products/sb-505124_3263
https://www.rndsystems.com/products/sb-505124_3263
https://file.glpbio.com/quotepdf/sds.php?token=5j_Vh4PfkDELC_16_HpmT5sjWtSnfBvqo63bo9t8fgvz51ZPplLDOw68D4D55iSgqGd0xhdJubdDXq_gTP-0f9niLSBl0MFqkLkAVhp43vFxIVoFK928sdn93rlq89wO9FN7PUSUxRv6Y
https://www.rndsystems.com/products/sb-505124_3263
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Experimental Protocols for Disposal

The proper disposal of SB-505124, whether as a pure substance, in solution, or as
contaminated labware, should align with institutional and local regulations for non-hazardous
chemical waste.

Step 1: Personal Protective Equipment (PPE) Assessment

Before beginning any disposal procedure, ensure appropriate PPE is worn. This includes:
» Safety glasses or goggles

o Standard laboratory coat

 Nitrile or latex gloves

Step 2: Disposal of Unused SB-505124 (Solid)

o Consult Institutional Guidelines: Review your institution's specific procedures for the disposal
of non-hazardous chemical waste.

e Waste Collection:

o Carefully transfer the solid SB-505124 into a designated, clearly labeled waste container
for non-hazardous solid chemical waste.

o Ensure the container is compatible with the chemical and is properly sealed.

» Labeling: Label the waste container with "Non-Hazardous Chemical Waste" and list the
contents, including "SB-505124".

o Storage and Pickup: Store the sealed waste container in a designated waste accumulation
area, awaiting pickup by your institution's environmental health and safety (EHS) department
or a licensed waste contractor.

Step 3: Disposal of SB-505124 Solutions

The method of disposal for solutions containing SB-505124 will depend on the solvent used.
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e Agueous Solutions:

o Check Local Regulations: Verify with your EHS department if drain disposal of small
guantities of non-hazardous aqueous solutions is permissible. Regulations on this can
vary significantly.

o If Drain Disposal is Prohibited: Collect the aqueous solution in a designated container for
non-hazardous aqueous waste. Label the container appropriately with its contents.

o If Drain Disposal is Permitted: Flush with copious amounts of water.
e Organic Solvent Solutions (e.g., DMSO):

o Waste Collection:DO NOT dispose of organic solvent solutions down the drain. Collect all
solutions containing SB-505124 and organic solvents in a designated container for
hazardous chemical waste (as the solvent is typically hazardous).

o Labeling: Clearly label the container with the full chemical names of the solvent and solute
(e.g., "DMSO with SB-505124").

o Storage and Pickup: Store in a designated satellite accumulation area for hazardous
waste until it is collected by EHS or a licensed contractor.

Step 4: Disposal of Contaminated Labware
e Decontamination:

o Glassware: Rinse glassware with a suitable solvent (e.g., ethanol or acetone) to remove
residual SB-505124. Collect the rinsate in the appropriate hazardous waste container (for
organic solvents) or non-hazardous agueous waste container. After rinsing, the glassware
can typically be washed through standard laboratory procedures.

o Single-Use Plastics (e.g., pipette tips, tubes): Place all single-use plasticware that has
come into contact with SB-505124 into a designated solid waste container. If the
plasticware is contaminated with a hazardous solvent, it should be disposed of in a
hazardous solid waste container.
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» Final Disposal:
o Decontaminated glassware can be reused.

o Contaminated plasticware should be collected in a labeled bag or container and disposed
of through the appropriate waste stream as determined by your institution.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of SB-505124 waste streams.
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Disclaimer: The information provided is for guidance only and is based on general laboratory
safety principles. Always consult your institution's specific Environmental Health and Safety
(EHS) guidelines and local regulations for chemical disposal. Tocris products are intended for
laboratory research use only, unless stated otherwise[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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